![molecular formula C7H9ClN2 B3024486 2-Chloro-4-ethyl-5-methylpyrimidine CAS No. 1233932-32-5](/img/structure/B3024486.png)
2-Chloro-4-ethyl-5-methylpyrimidine
Overview
Description
2-Chloro-4-ethyl-5-methylpyrimidine is a chemical compound with the molecular formula C7H9ClN2 . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C7H9ClN2/c1-3-6-5(2)4-9-7(8)10-6/h4H,3H2,1-2H3
. This indicates that the molecule consists of 7 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, and 2 nitrogen atoms . Physical And Chemical Properties Analysis
This compound has a molecular weight of 156.61 . It is a liquid at room temperature . More detailed physical and chemical properties would require additional research.Mechanism of Action
Target of Action
The primary targets of 2-Chloro-4-ethyl-5-methylpyrimidine are currently not well-defined in the literature. This compound belongs to the class of pyrimidines, which are known to interact with various biological targets. The specific targets for this compound are yet to be identified .
Mode of Action
The mode of action of this compound is not explicitly documented. Pyrimidines, in general, are known to interact with their targets by binding to specific sites, leading to changes in the target’s function. The exact interaction of this compound with its targets and the resulting changes are subjects of ongoing research .
Pharmacokinetics
The compound’s bioavailability, how it is absorbed and distributed in the body, how it is metabolized, and how it is excreted, are all important factors that influence its pharmacological effect .
Result of Action
As a pyrimidine derivative, it may potentially influence cellular processes such as DNA replication and RNA transcription, but specific effects are yet to be determined .
Properties
IUPAC Name |
2-chloro-4-ethyl-5-methylpyrimidine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-3-6-5(2)4-9-7(8)10-6/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZVIHMGIQQVEAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NC=C1C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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